N1-(isoxazol-3-yl)-N2-(1-phenylethyl)oxalamide
Overview
Description
N1-(isoxazol-3-yl)-N2-(1-phenylethyl)oxalamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as ISOX and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Analgesic Properties
Isoxazole derivatives have been explored for their analgesic effects. Researchers have synthesized various isoxazole compounds and evaluated their molecular properties, drug-likeness, and in vitro COX inhibitory activity. These investigations aim to identify potential analgesics that could alleviate pain .
Anti-Inflammatory Activity
Several isoxazole derivatives exhibit anti-inflammatory properties. These compounds have been studied for their ability to reduce inflammation, potentially by modulating specific pathways or cellular processes. The evaluation of isoxazole-based molecules in animal models of inflammation provides valuable insights for drug development .
Anticancer Potential
Isoxazoles have shown promise as anticancer agents. Researchers have synthesized novel isoxazole derivatives and assessed their cytotoxicity against cancer cells. These compounds may interfere with cancer cell growth, proliferation, or survival pathways, making them interesting candidates for further investigation .
Antimicrobial and Antiviral Effects
Isoxazole compounds have demonstrated antimicrobial and antiviral activities. Some derivatives exhibit inhibitory effects against bacteria, fungi, and viruses. Understanding the mechanisms of action and structure-activity relationships of these molecules can guide the development of new antimicrobial agents .
Anticonvulsant Properties
Certain isoxazole derivatives have been investigated for their anticonvulsant effects. These compounds may modulate neuronal excitability and prevent seizures. Research in this area aims to identify safer and more effective antiepileptic drugs .
Antidepressant Potential
Isoxazoles have also been explored as potential antidepressants. Researchers have synthesized derivatives and evaluated their effects on neurotransmitter systems associated with mood regulation. These studies contribute to the development of novel antidepressant medications .
Immunosuppressive Activity
Some isoxazole compounds exhibit immunosuppressive properties. These molecules may modulate immune responses, making them relevant in autoimmune diseases or transplantation medicine. Further research is needed to optimize their efficacy and safety .
Mechanism of Action
Mode of Action
Compounds containing the isoxazole moiety are known to exhibit a wide range of biological activities, suggesting diverse modes of action .
Biochemical Pathways
Isoxazole derivatives have been reported to exhibit a wide spectrum of biological activities, implying that they may interact with multiple biochemical pathways .
Result of Action
Isoxazole derivatives have been reported to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects .
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-N'-(1-phenylethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3/c1-9(10-5-3-2-4-6-10)14-12(17)13(18)15-11-7-8-19-16-11/h2-9H,1H3,(H,14,17)(H,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKIXYASABBXJNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=NOC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(isoxazol-3-yl)-N2-(1-phenylethyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![pentachlorophenyl N-[(benzyloxy)carbonyl]glycinate](/img/structure/B2459183.png)
![N-(3,5-dimethylphenyl)-2-(4-(4-fluorobenzyl)-1,5-dioxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-2(1H)-yl)acetamide](/img/no-structure.png)
![Methyl 2-[[1-(difluoromethyl)pyrazol-3-yl]amino]acetate](/img/structure/B2459190.png)
![1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone](/img/structure/B2459192.png)
![N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-2-phenylbutanamide](/img/structure/B2459195.png)
![5-[[(tert-Butoxycarbonyl)amino]methyl]isoxazole-3-carboxylic acid](/img/structure/B2459197.png)
![N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]pentanamide](/img/structure/B2459198.png)
![5-[(4-Bromopyrazol-1-yl)methyl]-1,2-oxazole-3-carbaldehyde](/img/structure/B2459201.png)
